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Compound of Interest

Compound Name: 2-Cyanobenzoic acid

Cat. No.: B1360260

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 2-Cyanobenzoic acid. The information is compiled from publicly available safety
data sheets, chemical databases, and scientific literature on related compounds. While specific
guantitative stability data for 2-Cyanobenzoic acid is limited in published literature, this
document outlines its general stability profile, potential degradation pathways, and provides
detailed protocols for conducting stability studies to generate specific data for this compound.

Physicochemical Properties and General Stability

2-Cyanobenzoic acid is a white to off-white crystalline solid.[1] It is generally considered
stable under ambient conditions.[1] However, it is susceptible to degradation under certain
stress conditions, particularly high temperatures.

Table 1: Summary of Physicochemical Properties of 2-Cyanobenzoic Acid
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Property Value Source
Molecular Formula C8H5NO2 [2][3]
Molecular Weight 147.13 g/mol [2]
Melting Point 212 °C (lit.) [4]
White to off-white crystalline
Appearance _ [1]
solid
Solubility Sparingly soluble in water [1]

Recommended Storage Conditions and Handling

To ensure the long-term integrity of 2-Cyanobenzoic acid, proper storage and handling are

crucial. The following conditions are recommended based on safety data sheets and general

chemical storage guidelines.

Table 2: Recommended Storage and Handling Conditions for 2-Cyanobenzoic Acid

Condition Recommendation Source
Store in a cool, dry place.

Temperature Room temperature is generally  [1]
acceptable.

Atmosphere Store in a well-ventilated area. [1]
Keep in a tightly sealed

Container container to prevent moisture [1]
ingress and contamination.
Avoid contact with strong

Incompatibilities oxidizing agents, strong bases, [1]
and strong reducing agents.

Other Precautions Avoid the formation of dust. [5]

Potential Degradation Pathways
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While specific degradation pathways for 2-Cyanobenzoic acid are not extensively detailed in
the literature, based on its chemical structure and information on related compounds, several
potential degradation routes can be postulated. Forced degradation studies are necessary to
confirm these pathways and identify the resulting degradants.

Thermal Degradation

Upon strong heating, 2-Cyanobenzoic acid is known to decompose, releasing toxic fumes
including nitrogen oxides and cyanide.[1] Studies on benzoic acid and its derivatives suggest
that decarboxylation is a likely thermal degradation pathway, which for 2-Cyanobenzoic acid
would lead to the formation of benzonitrile and carbon dioxide.[6][7]
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Potential Thermal Degradation Pathway

2-Cyanobenzoic Acid
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Benzonitrile Carbon Dioxide

Potential Hydrolytic Degradation Pathway

2-Cyanobenzoic Acid

Acidic or Basic
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Phthalic Acid
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Forced Degradation Experimental Workflow

2-Cyanobenzoic Acid Sample

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolysis

Stability-Indicating
HPLC-UV/MS Analysis

Identify Degradation Products
Determine Degradation Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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